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Introduction
Monocyte chemotaxis, the directed migration of monocytes to sites of inflammation, is a critical

process in both normal immune surveillance and the pathogenesis of numerous inflammatory

diseases. This process is primarily mediated by the interaction of chemokines with their

receptors on the surface of monocytes. A key signaling axis in this process is the binding of

chemokine C-C motif ligand 2 (CCL2), also known as monocyte chemoattractant protein-1

(MCP-1), to its receptor, C-C chemokine receptor 2 (CCR2). The activation of CCR2 by CCL2

initiates a signaling cascade that leads to cytoskeletal rearrangement and directed cell

movement.

AZD2423 is a potent and selective antagonist of the CCR2 receptor.[1][2] By blocking the

interaction of CCL2 with CCR2, AZD2423 is expected to inhibit monocyte chemotaxis. These

application notes provide a detailed protocol for evaluating the inhibitory effect of AZD2423 on

the chemotactic response of primary human monocytes to CCL2.
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Data Presentation
The following table summarizes the expected quantitative data from a representative

experiment investigating the effect of AZD2423 on CCL2-induced primary monocyte

chemotaxis.

Treatment
Group

Chemoattracta
nt (CCL2)

AZD2423
Concentration
(nM)

Migrated
Monocytes
(cells/field)

% Inhibition of
Chemotaxis

Negative Control - 0 50 ± 10 N/A

Vehicle Control + (10 ng/mL) 0 (0.1% DMSO) 250 ± 30 0%

AZD2423 + (10 ng/mL) 1 175 ± 25 30%

AZD2423 + (10 ng/mL) 10 90 ± 15 64%

AZD2423 + (10 ng/mL) 100 55 ± 12 98%

Data are presented as mean ± standard deviation and are representative. Actual results may

vary depending on experimental conditions and donor variability.

Experimental Protocols
Isolation of Primary Human Monocytes from PBMCs
This protocol describes the isolation of primary human monocytes from peripheral blood

mononuclear cells (PBMCs) using magnetic-activated cell sorting (MACS).

Materials:

Whole blood from healthy donors

Ficoll-Paque PLUS

Phosphate-Buffered Saline (PBS)

MACS buffer (PBS supplemented with 0.5% BSA and 2 mM EDTA)
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CD14 MicroBeads, human

LS Columns

MACS Separator

Procedure:

Dilute whole blood 1:1 with PBS.

Carefully layer 30 mL of the diluted blood onto 15 mL of Ficoll-Paque PLUS in a 50 mL

conical tube.

Centrifuge at 400 x g for 30 minutes at room temperature with the brake off.

Carefully collect the buffy coat layer containing PBMCs.

Wash the PBMCs twice with PBS by centrifuging at 300 x g for 10 minutes.

Resuspend the PBMC pellet in 80 µL of MACS buffer per 10^7 total cells.

Add 20 µL of CD14 MicroBeads per 10^7 total cells.

Mix well and incubate for 15 minutes at 4-8°C.

Wash the cells by adding 1-2 mL of MACS buffer per 10^7 cells and centrifuge at 300 x g for

10 minutes.

Resuspend the cell pellet in 500 µL of MACS buffer.

Place an LS Column in the magnetic field of a MACS Separator.

Prepare the column by rinsing with 3 mL of MACS buffer.

Apply the cell suspension onto the column.

Collect the unlabeled cells that pass through (these are non-monocytes).

Wash the column three times with 3 mL of MACS buffer.
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Remove the column from the separator and place it on a clean collection tube.

Pipette 5 mL of MACS buffer onto the column and firmly push the plunger to elute the

magnetically labeled CD14+ monocytes.

Determine cell viability and concentration using a hemocytometer and trypan blue exclusion.

A purity of >90% CD14+ cells is expected.

Primary Monocyte Chemotaxis Assay
This protocol utilizes a Boyden chamber (Transwell) system to assess the effect of AZD2423
on monocyte chemotaxis.

Materials:

Isolated primary human monocytes

RPMI 1640 medium with 0.1% BSA (assay medium)

Recombinant human CCL2 (MCP-1)

AZD2423

Calcein AM fluorescent dye

24-well Transwell plates with 5 µm pore size inserts

Fluorescence plate reader

Procedure:

Cell Preparation:

Resuspend the isolated monocytes in assay medium at a concentration of 1 x 10^6

cells/mL.

Label the cells with 1 µM Calcein AM for 30 minutes at 37°C.
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Wash the cells twice with assay medium to remove excess dye and resuspend at 2 x 10^6

cells/mL.

Assay Setup:

Prepare a serial dilution of AZD2423 in assay medium. A suggested concentration range

is 0.1 nM to 1000 nM. Include a vehicle control (e.g., 0.1% DMSO).

Pre-incubate the Calcein AM-labeled monocytes with the different concentrations of

AZD2423 or vehicle for 30 minutes at 37°C.

In the lower chambers of the 24-well plate, add 600 µL of assay medium alone (negative

control) or assay medium containing a predetermined optimal concentration of CCL2 (e.g.,

10 ng/mL).

Carefully place the Transwell inserts into the wells.

Add 100 µL of the pre-incubated monocyte suspension (2 x 10^5 cells) to the upper

chamber of each insert.

Incubation and Detection:

Incubate the plate at 37°C in a 5% CO2 incubator for 2-4 hours.

After incubation, carefully remove the inserts.

Measure the fluorescence in the lower chamber using a fluorescence plate reader with

excitation at 485 nm and emission at 520 nm. The fluorescence intensity is directly

proportional to the number of migrated cells.

Data Analysis:

Subtract the background fluorescence (from the negative control wells) from all other

readings.

Calculate the percentage of inhibition for each AZD2423 concentration compared to the

vehicle control (CCL2-stimulated migration without inhibitor).
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Plot the percentage of inhibition against the log of the AZD2423 concentration to

determine the IC50 value.

Visualizations
Signaling Pathway
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Caption: CCL2-CCR2 signaling pathway in monocytes.
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Caption: Experimental workflow for the AZD2423 chemotaxis assay.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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